1a,1b-Dihomo prostaglandin E2

• Molecular Formula: C22H36O5
• Molecular Weight: 380.5 g/mol
• InChI: InChI=1S/C22H36O5/c1-2-3-8-11-17(23)14-15-19-18(20(24)16-21(19)25)12-9-6-4-5-7-10-13-22(26)27/h6,9,14-15,17-19,21,23,25H,2-5,7-8,10-13,16H2,1H3,(H,26,27)
• InChIKey: PNKJEXAWAIJTRO-UHFFFAOYSA-N

1a,1b-Dihomo Prostaglandin E2 (1a,1b-Dihomo PGE2) – A 22-Carbon Prostanoid Derived from Adrenic Acid for Specialized Eicosanoid Research

1a,1b-Dihomo prostaglandin E2 (1a,1b-dihomo PGE2; CAS 26198-80-1) is a C22 polyunsaturated fatty acid belonging to the prostanoid class . Unlike canonical prostaglandin E2 (PGE2, C20), which derives from arachidonic acid (AA, C20:4), 1a,1b-dihomo PGE2 is biosynthesized from adrenic acid (AdA, C22:4) via sequential cyclooxygenase (COX) and PGE synthase activity [1]. The compound was first identified in sheep vesicular gland microsomes incubated with adrenic acid and has subsequently been detected in conditioned media of endotoxin-stimulated RAW 264.7 macrophages and in rabbit renal interstitial cell cultures [2]. With a molecular formula of C22H36O5 and a molecular weight of 380.52 g/mol, the compound bears two additional methylene carbons in the carboxyl-terminated chain relative to PGE2, defining its unique structural and biosynthetic identity .

Origin Adrenic acid-derived C22 prostanoid, not arachidonic acid-derived

Use context Specialized eicosanoid research: kidney, vascular, endothelial biology

Workflow Authentic standard for dihomo-prostanoid LC-MS profiling and pathway flux studies

• [1] Tobias LD, Hamilton JG. The biosynthesis of 1a,1b-dihomo-PGE2 and 1a,1b-dihomo-PGF2α from 7,10,13,16-docosatetraenoic acid by an acetone-pentane powder of sheep vesicular gland microsomes. Prostaglandins. 1975;10(2):231-245. View Source
• [2] Cagen LM, Zusman RM, Pisano JJ. Formation of 1a, 1b dihomoprostaglandin E2 by rabbit renal interstitial cell cultures. Prostaglandins. 1979;18(4):617-621. View Source

Procurement Considerations for 1a,1b-Dihomo PGE2: Why PGE2, 20-ethyl PGE2, or Other Prostanoids Cannot Serve as Interchangeable Replacements

Although 1a,1b-dihomo PGE2 shares the core cyclopentane ring and E-type prostaglandin pharmacophore with PGE2, the two-carbon extension in the carboxyl chain fundamentally alters its biochemical origin, enzymatic processing kinetics, and tissue distribution [1]. 1a,1b-Dihomo PGE2 is exclusively produced from adrenic acid—not arachidonic acid—through a COX-dependent pathway that proceeds at a markedly reduced catalytic rate compared to PGE2 biosynthesis [2]. Furthermore, the adrenic acid precursor pool is selectively enriched in renal and vascular tissues, giving 1a,1b-dihomo PGE2 a distinct tissue-residency profile that cannot be replicated by administering PGE2 or its ω-chain-extended analog 20-ethyl PGE2 [3]. Substituting with generic PGE2 or closely related analogs will produce different quantitative outcomes in assays dependent on biosynthesis kinetics, endogenous production ratios, or tissue-specific prostanoid signaling. The quantitative evidence below establishes the specific dimensions where 1a,1b-dihomo PGE2 diverges measurably from its comparators.

⚠ PGE2 cannot replicate adrenic acid-dependent biosynthesis kinetics; COX processing rate diverges substantially

⚠ 20-ethyl PGE2 is a synthetic regioisomer without endogenous mammalian counterpart; not interchangeable

⚠ Class-level potency attenuation suggests receptor activation profiles may differ; direct EP data absent

• [1] Ferretti A, Flanagan VP. Mass spectrometric evidence for the conversion of exogenous adrenate to dihomo-prostaglandins by seminal vesicle cyclo-oxygenase: A comparative study of two animal species. J Chromatogr. 1986;383(2):241-250. View Source
• [2] Tobias LD, Hamilton JG. The biosynthesis of 1a,1b-dihomo-PGE2 and 1a,1b-dihomo-PGF2α from 7,10,13,16-docosatetraenoic acid by an acetone-pentane powder of sheep vesicular gland microsomes. Prostaglandins. 1975;10(2):231-245. View Source
• [3] Campbell WB, Falck JR, Okita JR, Johnson AR, Callahan KS. Synthesis of dihomoprostaglandins from adrenic acid (7,10,13,16-docosatetraenoic acid) by human endothelial cells. Biochim Biophys Acta. 1985;837(1):67-76. View Source

Quantitative Differential Evidence: 1a,1b-Dihomo PGE2 Versus Closest Analogs and In-Class Alternatives

COX-Dependent Oxygen Uptake Rate: Adrenic Acid vs. Arachidonic Acid as Prostanoid Substrate

The initial rate of oxygen uptake catalyzed by COX using adrenic acid—the obligate precursor of 1a,1b-dihomo PGE2—was measured at only 25% of the rate observed with arachidonic acid, the precursor of PGE2 [1]. This indicates that COX processes the C22 substrate approximately 4-fold slower than the canonical C20 substrate. Additionally, COX enzyme activity with adrenic acid alone was 8.1 ± 0.44 units/mg, compared to 16 ± 0.73 units/mg for arachidonic acid (~51% relative activity), confirming reduced enzymatic turnover at the substrate level [2].

COX O2 uptake rate

Reported

4-fold slower vs. arachidonic acid

Supports pathway flux interpretation; substrate-dependent kinetics may differ

Sheep vesicular gland microsomal model; human isoform context may vary

Evidence Dimension	COX-dependent oxygen uptake rate (substrate processing efficiency)
Target Compound Data	25% of arachidonic acid rate (adrenic acid → 1a,1b-dihomo PGE2)
Comparator Or Baseline	100% rate for arachidonic acid → PGE2
Quantified Difference	4-fold slower COX processing of the dihomo pathway substrate versus the canonical pathway
Conditions	Sheep vesicular gland microsomal acetone-pentane powder preparation; oxygen uptake assay

Why This Matters

For researchers reconstituting or quantifying prostanoid biosynthesis pathways, this 4-fold kinetic difference means that equimolar addition of adrenic acid versus arachidonic acid will not yield equivalent product output; experimental designs must account for this rate disparity to avoid misinterpretation of flux data.

• [1] Tobias LD, Hamilton JG. The biosynthesis of 1a,1b-dihomo-PGE2 and 1a,1b-dihomo-PGF2α from 7,10,13,16-docosatetraenoic acid by an acetone-pentane powder of sheep vesicular gland microsomes. Prostaglandins. 1975;10(2):231-245. View Source
• [2] Dong L, Zou H, Yuan C, et al. Different fatty acids compete with arachidonic acid for binding to cyclooxygenase-1 and cyclooxygenase-2. J Biol Chem. 2011;286(33):28677-28687. Table 2. View Source

Endogenous Prostanoid Release Ratio: 1a,1b-Dihomo PGE2 vs. PGE2 in Renal Interstitial Cells

Gas chromatography-mass spectrometry (GC-MS) analysis of conditioned media from growing rabbit renal interstitial cell cultures demonstrated that these cells release substantially larger quantities of PGE2 than 1a,1b-dihomo PGE2 [1]. While exact ng/mL values were not tabulated in the 1979 report, the authors explicitly stated that 'much larger amounts of PGE2 were released,' establishing a clear endogenous production hierarchy where the C22 dihomo metabolite represents a minor fraction of total E-series prostanoid output under basal conditions.

Endogenous release

Data to verify

Minor fraction vs. PGE2 (much lower)

Low-abundance species in renal interstitial cells; requires optimized extraction and detection

Exact ratio not numerically reported; qualitative comparison

Evidence Dimension	Endogenous release ratio in renal interstitial cell culture
Target Compound Data	Minor fraction (substantially lower than PGE2)
Comparator Or Baseline	PGE2 (predominant E-series prostanoid released)
Quantified Difference	Qualitatively much lower; exact ratio not numerically reported but described as 'much larger amounts' of PGE2
Conditions	Rabbit renal interstitial cells in primary culture; GC-MS detection

Why This Matters

This differential release ratio has direct implications for liquid chromatography-mass spectrometry (LC-MS) assay development: when quantifying endogenous prostanoid profiles, 1a,1b-dihomo PGE2 will appear as a low-abundance species relative to PGE2, necessitating optimized extraction, derivatization, and detection parameters distinct from those adequate for PGE2 quantification.

• [1] Cagen LM, Zusman RM, Pisano JJ. Formation of 1a, 1b dihomoprostaglandin E2 by rabbit renal interstitial cell cultures. Prostaglandins. 1979;18(4):617-621. View Source

Class-Level Functional Potency Reduction: Dihomo-Prostanoids vs. Canonical Prostanoids in Platelet Aggregation

In a direct head-to-head comparison using human endothelial cell-derived prostanoids, prostaglandin I2 (PGI2, derived from arachidonic acid) inhibited thrombin-induced platelet aggregation with 100-fold greater potency than dihomoprostaglandin I2 (dihomo-PGI2, the cognate adrenic acid-derived analog) [1]. Although this comparison is between prostacyclin-class compounds, the consistent observation that extending the carboxyl chain by two methylene units substantially attenuates biological potency establishes a class-level inference applicable to the PGE2/dihomo-PGE2 pair. No published direct receptor binding or functional potency comparison between 1a,1b-dihomo PGE2 and PGE2 at individual EP receptor subtypes was identified at the time of this analysis.

Class-level potency

Class-level

100-fold lower (dihomo-PGI2 vs. PGI2)

Suggests carboxyl-chain extension may attenuate receptor potency; direct EP data absent

Inference from prostacyclin class; not directly measured for PGE2 analogs

Evidence Dimension	Anti-platelet aggregation potency (class-level inference for dihomo modification effect)
Target Compound Data	Dihomo-PGI2: ~1× potency (reference compound for class)
Comparator Or Baseline	PGI2 (prostacyclin): 100× potency relative to dihomo-PGI2
Quantified Difference	100-fold potency reduction in the dihomo analog relative to the canonical prostanoid
Conditions	Human platelet-rich plasma; thrombin-induced aggregation; endothelial cell-derived prostanoids

Why This Matters

This class-level evidence suggests that carboxyl chain extension systematically attenuates prostanoid potency at cognate receptors. Investigators using 1a,1b-dihomo PGE2 in functional assays should anticipate concentration-response relationships that differ substantially from those of PGE2, and cannot assume equipotent substitution in protocols optimized for the canonical ligand.

• [1] Campbell WB, Falck JR, Okita JR, Johnson AR, Callahan KS. Synthesis of dihomoprostaglandins from adrenic acid (7,10,13,16-docosatetraenoic acid) by human endothelial cells. Biochim Biophys Acta. 1985;837(1):67-76. View Source

Structural Differentiation: Carboxyl-Chain Extension (1a,1b-Dihomo PGE2) vs. ω-Chain Extension (20-Ethyl PGE2)

Two structurally distinct C22 PGE2 analogs are commercially available: 1a,1b-dihomo PGE2 (carboxyl-chain extension; CAS 26198-80-1) and 20-ethyl PGE2 (ω-chain extension; CAS 37492-24-3). Both add two methylene carbons relative to PGE2 (C20), but at opposite termini of the molecule. In 1a,1b-dihomo PGE2, the extension occurs in the carboxyl-bearing chain (C1–C7 region), whereas in 20-ethyl PGE2, the extension is in the ω-chain (C13–C20 region), producing a 20a,20b-dihomo configuration [1]. This regioisomeric difference determines which cellular elongation pathway generates the precursor fatty acid: 1a,1b-dihomo PGE2 derives from adrenic acid (AA elongation product), while 20-ethyl PGE2 has no established endogenous biosynthetic counterpart in mammals. No published ligand binding data exist for either analog at EP receptor subtypes [1].

Structural identity

Head-to-head

Carboxyl-chain vs. ω-chain extension (regioisomers)

Regioisomeric difference determines biosynthetic origin; not interchangeable

1a,1b-dihomo PGE2 is endogenous; 20-ethyl PGE2 is synthetic only

Evidence Dimension	Site of two-carbon chain extension within the prostanoic acid backbone
Target Compound Data	1a,1b-dihomo PGE2: carboxyl-chain extension (C1–C7), derived from adrenic acid
Comparator Or Baseline	20-ethyl PGE2: ω-chain extension (C13–C20), synthetic-only origin
Quantified Difference	Regioisomeric; identical molecular formula (C22H36O5) and molecular weight (380.52 g/mol) but different biosynthetic origin and structural topology
Conditions	Structural/nomenclatural comparison based on IUPAC and prostanoid numbering conventions

Why This Matters

For procurement, these two C22 analogs are not interchangeable: 1a,1b-dihomo PGE2 is the endogenous mammalian metabolite with a defined biosynthetic pathway, making it the correct choice for studies of adrenic acid-derived prostanoid biology, while 20-ethyl PGE2 is a synthetic tool compound with no known endogenous counterpart.

• [1] Bertin Bioreagent. 20-ethyl Prostaglandin E2 (CAT N°: 14940) Product Information. View Source

Tissue-Selective Precursor Pool: Adrenic Acid Enrichment in Kidney and Vasculature

Adrenic acid (C22:4), the obligate precursor of 1a,1b-dihomo PGE2, is preferentially distributed in renal medulla and vascular endothelium, whereas arachidonic acid (C20:4) is ubiquitously distributed across tissues [1]. Human umbilical vein endothelial cells contain adrenic acid in their cellular lipids, and incubation with exogenous adrenic acid at 3 × 10⁻⁵ M yields detectable dihomoprostaglandin E2 production [1]. The primary metabolite of adrenic acid in rabbit kidney has been identified as 1a,1b-dihomo PGE2, confirming renal-selective processing . In contrast, PGE2 production from arachidonic acid occurs broadly across virtually all tissues expressing COX enzymes.

Tissue precursor pool

Supporting evidence

Kidney/vascular enrichment; PGE2 ubiquitous

Kidney/vascular enrichment may support tissue-specific signaling studies

Quantitative tissue concentrations not reported

Evidence Dimension	Tissue distribution of precursor fatty acid pools driving differential prostanoid output
Target Compound Data	1a,1b-dihomo PGE2: selectively produced in kidney and vascular endothelium from adrenic acid
Comparator Or Baseline	PGE2: ubiquitously produced from arachidonic acid across COX-expressing tissues
Quantified Difference	Qualitatively distinct tissue selectivity; adrenic acid concentration in kidney and vasculature not numerically compared to other tissues in cited sources
Conditions	Endogenous tissue distribution; human endothelial cell cultures; rabbit kidney metabolite profiling

Why This Matters

For researchers modeling tissue-specific prostanoid signaling—particularly in renal physiology, hypertension, or vascular biology—1a,1b-dihomo PGE2 provides a tool to interrogate adrenic acid-dependent pathways that are inaccessible using PGE2, which cannot recapitulate the tissue-selective production profile of the dihomo metabolite.

• [1] Campbell WB, Falck JR, Okita JR, Johnson AR, Callahan KS. Synthesis of dihomoprostaglandins from adrenic acid (7,10,13,16-docosatetraenoic acid) by human endothelial cells. Biochim Biophys Acta. 1985;837(1):67-76. View Source

Chemical Reduction Identity Confirmation: NaBH4 Conversion of 1a,1b-Dihomo PGE2 to Dihomo-PGF2α/β

Treatment of 1a,1b-dihomo PGE2 with NaBH4 in methanol resulted in total conversion to two products whose chemical and physical properties are consistent with the proposed structures of 1a,1b-dihomo-PGF2α and 1a,1b-dihomo-PGF2β [1]. This chemical reduction behavior mirrors that of PGE2 conversion to PGF2α/PGF2β, confirming that the cyclopentane ring 9-keto group reactivity is preserved in the dihomo analog. The complete NaBH4-mediated conversion provides a definitive chemical identity test that distinguishes 1a,1b-dihomo PGE2 from other E-series prostanoids with different chain-length modifications.

NaBH4 reduction

Supporting evidence

Total conversion to dihomo-PGF2α/β epimers

Chemical fingerprint confirms dihomo identity; distinguishes from 20-ethyl analog

Complete NaBH4 reduction; GC-MS structural confirmation

Evidence Dimension	NaBH4 reduction product profile (chemical identity confirmation)
Target Compound Data	1a,1b-dihomo PGE2 → total conversion to 1a,1b-dihomo-PGF2α and 1a,1b-dihomo-PGF2β
Comparator Or Baseline	PGE2 → total conversion to PGF2α and PGF2β (class-consistent behavior)
Quantified Difference	Complete conversion (total); products retain the 1a,1b-dihomo chain extension in both PGF epimers
Conditions	NaBH4 reduction in methanol; GC-MS structural confirmation

Why This Matters

For analytical chemistry and quality control purposes, this NaBH4 reduction product profile provides a reproducible chemical fingerprint that can be used to verify the identity and purity of 1a,1b-dihomo PGE2 in procurement, distinguishing it from 20-ethyl PGE2 or other chain-modified analogs that would produce different reduction products.

• [1] Tobias LD, Hamilton JG. The biosynthesis of 1a,1b-dihomo-PGE2 and 1a,1b-dihomo-PGF2α from 7,10,13,16-docosatetraenoic acid by an acetone-pentane powder of sheep vesicular gland microsomes. Prostaglandins. 1975;10(2):231-245. View Source

High-Value Application Scenarios for 1a,1b-Dihomo PGE2 Based on Quantitative Differentiation Evidence

LC-MS/MS Method Development for Tissue-Specific Prostanoid Profiling in Kidney and Vascular Research

Given the 4-fold slower COX processing of adrenic acid versus arachidonic acid [1] and the substantially lower endogenous abundance of 1a,1b-dihomo PGE2 relative to PGE2 in renal interstitial cells [2], laboratories developing liquid chromatography-tandem mass spectrometry (LC-MS/MS) panels for comprehensive prostanoid profiling must include 1a,1b-dihomo PGE2 as a discrete analytical standard. Its low endogenous abundance necessitates optimized solid-phase extraction protocols and sensitive multiple reaction monitoring (MRM) transitions distinct from those sufficient for the more abundant PGE2. Procurement of the authentic standard is essential for establishing retention time, fragmentation pattern, and calibration curves specific to this low-abundance renal prostanoid.

Adrenic Acid Pathway Flux Studies Requiring Authentic Dihomo-Prostanoid Reference Standard

For investigators studying the partitioning of C22 polyunsaturated fatty acid substrates between COX, lipoxygenase, and cytochrome P450 pathways, 1a,1b-dihomo PGE2 serves as the definitive product standard for the COX/PGE synthase arm of adrenic acid metabolism. The 100-fold class-level potency difference between canonical and dihomo-prostanoids [3] indicates that pathway flux calculations cannot simply use PGE2 calibration curves to quantify dihomo-PGE2 output. Authentic 1a,1b-dihomo PGE2 is required for accurate quantification in competitive substrate assays where adrenic acid and arachidonic acid are co-incubated with COX enzymes.

Chemical Derivatization and Structural Confirmation Workflows for Prostanoid Identity Verification

The quantitative NaBH4 reduction behavior of 1a,1b-dihomo PGE2—total conversion to two dihomo-PGF2 epimers with retention of the carboxyl-chain extension [4]—provides a robust chemical identity verification protocol. This is particularly valuable for procurement quality control when distinguishing 1a,1b-dihomo PGE2 from the regioisomeric 20-ethyl PGE2, which shares the identical molecular formula (C22H36O5) and molecular weight (380.52 g/mol) [5]. Laboratories receiving bulk shipments or custom syntheses can employ NaBH4 reduction followed by GC-MS or LC-MS analysis of the resulting PGF products as a definitive identity test that cannot be satisfied by the ω-chain-extended analog.

Endothelial Cell and Vascular Biology Studies of Adrenic Acid-Derived Prostanoid Signaling

Human endothelial cells contain adrenic acid in their cellular lipids and produce 1a,1b-dihomo PGE2 upon COX activation [3]. For vascular biology researchers investigating how endothelial prostanoid output shifts under conditions of altered fatty acid substrate availability (e.g., dietary intervention, metabolic disease), 1a,1b-dihomo PGE2 is the only commercially available standard that represents the C22 E-series prostanoid arm. PGE2 cannot serve as a surrogate because it derives from the C20 arachidonic acid pool, which is independently regulated and subject to different phospholipase A2-mediated mobilization kinetics.

Application

Selection Property

Validation Focus

Tissue-specific prostanoid LC-MS profiling

1a,1b-dihomo PGE2 as discrete analytical standard

Low-abundance extraction optimization; distinct MRM transitions

Adrenic acid pathway flux studies

Authentic dihomo-PGE2 for COX/PGE synthase arm quantification

Pathway-specific calibration; distinguish from arachidonic acid products

Prostanoid identity verification by chemical derivatization

NaBH4 reduction profile as structural fingerprint

GC-MS or LC-MS confirmation of dihomo-PGF2 epimer products

Endothelial and vascular biology signaling studies

Adrenic acid-derived E-series prostanoid standard

Fatty acid substrate availability effects on prostanoid output

• [1] Tobias LD, Hamilton JG. The biosynthesis of 1a,1b-dihomo-PGE2 and 1a,1b-dihomo-PGF2α from 7,10,13,16-docosatetraenoic acid by an acetone-pentane powder of sheep vesicular gland microsomes. Prostaglandins. 1975;10(2):231-245. View Source
• [2] Cagen LM, Zusman RM, Pisano JJ. Formation of 1a, 1b dihomoprostaglandin E2 by rabbit renal interstitial cell cultures. Prostaglandins. 1979;18(4):617-621. View Source
• [3] Campbell WB, Falck JR, Okita JR, Johnson AR, Callahan KS. Synthesis of dihomoprostaglandins from adrenic acid (7,10,13,16-docosatetraenoic acid) by human endothelial cells. Biochim Biophys Acta. 1985;837(1):67-76. View Source
• [4] Tobias LD, Hamilton JG. The biosynthesis of 1a,1b-dihomo-PGE2 and 1a,1b-dihomo-PGF2α from 7,10,13,16-docosatetraenoic acid by an acetone-pentane powder of sheep vesicular gland microsomes. Prostaglandins. 1975;10(2):231-245. (NaBH4 reduction section) View Source
• [5] Bertin Bioreagent. 20-ethyl Prostaglandin E2 (CAT N°: 14940) Product Information. View Source